Cas no 79392-37-3 (2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]-)

• Product Name: 2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]-
• CAS No: 79392-37-3
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 571456
• PubChem ID: 3018827
• Update Time: 2025-04-19

2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]-
• N-[4-(3-methyl-5-oxo-4H-pyrazol-1-yl)phenyl]prop-2-enamide
• N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]acrylamide
• 2-Propenamide,N-[4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl]
• Acrylanilide,4'-(3-methyl-5-oxo-2-pyrazolin-1-yl)-(7CI)
• EINECS 279-142-2
• N-(4-(4,5-Dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl)acrylamide
• 79392-37-3
• DTXSID301000444
• NS00060569
• N-[4-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)phenyl]prop-2-enamide

• Inchi： 1S/C13H13N3O2/c1-3-12(17)14-10-4-6-11(7-5-10)16-13(18)8-9(2)15-16/h3-7H,1,8H2,2H3,(H,14,17)
• InChI Key： MTPRPDLAMYHMGE-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1C1C=CC(=CC=1)NC(C=C)=O

Computed Properties

• Exact Mass: 243.10100
• Monoisotopic Mass: 243.100777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: 1

Experimental Properties

• Density: 1.22
• Boiling Point: 518°C at 760 mmHg
• Flash Point: 267.1°C
• Refractive Index: 1.611
• PSA: 61.77000
• LogP: 1.49730